Cas no 20781-67-3 (Benzeneacetamide,4-butoxy-3-chloro-)

Benzeneacetamide,4-butoxy-3-chloro- structure
20781-67-3 structure
Product Name:Benzeneacetamide,4-butoxy-3-chloro-
CAS No:20781-67-3
MF:C12H16ClNO2
MW:241.713942527771
CID:259747
PubChem ID:88697
Update Time:2025-04-19

Benzeneacetamide,4-butoxy-3-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,4-butoxy-3-chloro-
    • 2-(4-butoxy-3-chlorophenyl)acetamide
    • DTXSID80942999
    • N-(3-Butoxy-4-chlorophenyl)ethanimidato
    • 20781-67-3
    • BRN 2123818
    • Acetamide, 2-(4-butoxy-3-chlorophenyl)-
    • Inchi: 1S/C12H16ClNO2/c1-3-4-7-16-12-8-10(14-9(2)15)5-6-11(12)13/h5-6,8H,3-4,7H2,1-2H3,(H,14,15)
    • InChI Key: SIAVQKMJEQDNQH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1OCCCC)NC(C)=O

Computed Properties

  • Exact Mass: 241.08708
  • Monoisotopic Mass: 241.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Density: 1.162
  • Boiling Point: 395.7°Cat760mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.547
  • PSA: 38.33
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